Cas no 35021-16-0 (L-Threonine,N-[[5-(dimethylamino)-1-naphthalenyl]sulfonyl]-)

• Product Name: L-Threonine,N-[[5-(dimethylamino)-1-naphthalenyl]sulfonyl]-
• CAS No: 35021-16-0
• MF: C₂₁H₃₁N₃O₅S
• MW: 437.552944421768
• CID: 295274
• PubChem ID: 44152367
• Update Time: 2025-07-13

L-Threonine,N-[[5-(dimethylamino)-1-naphthalenyl]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• L-Threonine,N-[[5-(dimethylamino)-1-naphthalenyl]sulfonyl]-
• Dansyl-L-threonine Piperidinium Salt
• dansylpyrrolidine
• dansylthreonine
• N-DANSYL-L-THREONINE CYCLOHEXYLAMMONIUM
• N-((5-(Dimethylamino)-1-naphthyl)sulphonyl)-DL-threonine, compoundwith piperidine (1:1)
• Dns-Thr-OH.Piperidinium
• DTXSID00233230
• 35021-16-0
• D1504
• 5-Dimethylaminonaphthalene-1-sulfonyl-L-threonine Piperidinium Salt
• 84282-14-4
• EINECS 282-660-1

• Inchi： 1S/C16H20N2O5S.C5H11N/c1-10(19)15(16(20)21)17-24(22,23)14-9-5-6-11-12(14)7-4-8-13(11)18(2)3;1-2-4-6-5-3-1/h4-10,15,17,19H,1-3H3,(H,20,21);6H,1-5H2/t10-,15+;/m1./s1
• InChI Key： BOLRKZDBAWTVSN-VSLILLSYSA-N
• SMILES： S(C1C=CC=C2C(=CC=CC=12)N(C)C)(N[C@H](C(=O)O)[C@@H](C)O)(=O)=O.N1CCCCC1

Computed Properties

• Exact Mass: 452.22200
• Monoisotopic Mass: 451.214
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 591
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 141A^2

Experimental Properties

• Density: 1.384
• Boiling Point: 578.3°C at 760 mmHg
• Flash Point: 303.6°C
• Refractive Index: 1.638
• PSA: 142.96000
• LogP: 3.05080

L-Threonine,N-[[5-(dimethylamino)-1-naphthalenyl]sulfonyl]- Security Information

• WGK Germany：3
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives 1-naphthalene sulfonic acids and derivatives